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Compound of Interest

Compound Name:
4-(3-aminophenyl)butanoic Acid

Hydrochloride

Cat. No.: B015654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic profiles of several

prominent gamma-aminobutyric acid (GABA) analogues: gabapentin, pregabalin, vigabatrin,

and baclofen. The information presented is supported by experimental data to assist

researchers and clinicians in understanding the distinct characteristics of these therapeutic

agents.

Pharmacokinetic Data Summary
The pharmacokinetic parameters of GABA analogues are critical determinants of their clinical

efficacy and safety profiles. The following table summarizes key data for gabapentin,

pregabalin, vigabatrin, and baclofen.
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Parameter Gabapentin Pregabalin Vigabatrin Baclofen

Bioavailability

(%)

60 (at 300 mg) to

27 (at 1600 mg)

[1][2]

≥90[3] ~100 70-85[4]

Time to Peak

Plasma

Concentration

(Tmax) (hours)

2-4[1][5] ~1[3][6] 1-2[7] ~2

Elimination Half-

life (t1/2) (hours)
5-7[2][5] ~6.3[6] 5-8 (adults)[7][8] 2-7

Plasma Protein

Binding (%)
<3[2] 0[3] Negligible[8][9] ~30

Metabolism
Not significantly

metabolized[2]

Negligible (<2%

as metabolites)

[3]

Not significantly

metabolized[10]

~15% by

deamination

Primary Route of

Excretion

Renal, as

unchanged

drug[2]

Renal, as

unchanged

drug[3]

Renal, as

unchanged

drug[7][9]

Renal (70-80%

unchanged)[11]

Signaling Pathway of Gabapentinoids (Gabapentin
and Pregabalin)
Gabapentin and pregabalin, collectively known as gabapentinoids, do not directly interact with

GABA receptors. Instead, their primary mechanism of action involves binding to the α2δ-1

auxiliary subunit of voltage-gated calcium channels (VGCCs) in the central nervous system.[10]

[12][13][14][15] This interaction reduces the trafficking of these channels to the presynaptic

terminal, leading to a decrease in calcium influx and, consequently, a reduction in the release

of excitatory neurotransmitters such as glutamate.[2][12][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Key GABA Analogues]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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